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Compound of Interest

Compound Name: G092

Cat. No.: B12409509

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
XL092, also known as Zanzalintinib, is a potent, orally active, ATP-competitive inhibitor of

multiple receptor tyrosine kinases (RTKs). It has demonstrated significant activity against MET,

Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), AXL, and MER, key drivers in tumor

growth, angiogenesis, and immune modulation.[1][2][3][4] These application notes provide

detailed procedures for the proper handling, storage, and use of XL092 in a research setting.
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Property Value Reference

Synonyms
Zanzalintinib, G092 (presumed

internal code/typo)
[1]

CAS Number 2367004-54-2 [1][5][6]

Molecular Formula C₂₉H₂₅FN₄O₅ [1][6]

Molecular Weight 528.53 g/mol [6]

Appearance Solid powder [7]

Solubility Soluble in DMSO [1]

Purity ≥98% [1][2]

Mechanism of Action and Signaling Pathway
XL092 exerts its anti-tumor effects by inhibiting the phosphorylation and subsequent

downstream signaling of several key RTKs. The primary targets—MET, VEGFR2, AXL, and

MER—are implicated in various oncogenic processes.

MET: The MET proto-oncogene encodes the hepatocyte growth factor (HGF) receptor.

Aberrant MET signaling can lead to increased cell proliferation, survival, and invasion.

VEGFR2: A key mediator of angiogenesis, the formation of new blood vessels, which is

critical for tumor growth and metastasis.

AXL and MER (TAM Kinases): These kinases are involved in cell survival, proliferation, and

the suppression of the innate immune response within the tumor microenvironment.

By simultaneously targeting these pathways, XL092 can disrupt tumor growth, inhibit

angiogenesis, and potentially enhance the anti-tumor immune response.
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Caption: Mechanism of action of XL092 on key signaling pathways.

Quantitative Data
The inhibitory activity of XL092 has been characterized in various cell-based assays.
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Target IC₅₀ (nM) Assay Type Reference

MET 15 Cell-based assay [2][4]

VEGFR2 1.6 Cell-based assay [2][4]

AXL 3.4 Cell-based assay [2][4]

MER 7.2 Cell-based assay [2][4]

SNU-5 (Gastric

Carcinoma)
98.9 Proliferation Assay [1]

HUVECs 10.4 Proliferation Assay [1]

Handling and Storage Procedures
Safety Precautions
XL092 is classified as harmful if swallowed, causes skin irritation, causes serious eye irritation,

and may cause respiratory irritation.[5][6] Standard laboratory personal protective equipment

(PPE) should be worn at all times.

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[6]

Personal Protective Equipment:

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[5]

Skin Protection: Wear protective gloves (e.g., nitrile) and a lab coat.[5] Avoid contact with

skin and eyes.[6]

Respiratory Protection: Avoid breathing dust. If dust is generated, a NIOSH-approved

respirator is recommended.[5]

Storage
Solid Compound: Store the solid powder in a dry, dark place. For short-term storage (days to

weeks), 0-4°C is recommended. For long-term storage (months to years), store at -20°C.[7]
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DMSO Stock Solutions: Prepare stock solutions in DMSO. For short-term storage, aliquots

can be kept at -20°C. For long-term storage, -80°C is recommended to minimize

degradation. Avoid repeated freeze-thaw cycles.[8]

General Storage Conditions: Keep containers tightly sealed to prevent moisture absorption,

as DMSO is hygroscopic.[9][10]

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Consult a

physician.[6]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Consult a

physician.[6]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[6]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Consult a physician.[5]

Experimental Protocols
Preparation of Stock Solutions
This protocol describes the preparation of a 10 mM stock solution of XL092 in DMSO.
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Preparation

Storage

1. Weigh XL092
(e.g., 5.29 mg)

2. Add appropriate volume of DMSO
(e.g., 1 mL for 10 mM)

In a sterile tube

3. Vortex/sonicate until dissolved

Ensure complete dissolution

4. Aliquot into cryovials

5. Store at -20°C (short-term)
or -80°C (long-term)

Click to download full resolution via product page

Caption: Workflow for preparing XL092 stock solution.

Methodology:

Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

For 1 mL of 10 mM solution: 0.010 mol/L * 0.001 L * 528.53 g/mol * 1000 = 5.29 mg

Weighing: Accurately weigh the calculated amount of XL092 solid powder in a suitable sterile

container (e.g., a microcentrifuge tube).
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Dissolution: Add the calculated volume of high-purity, anhydrous DMSO to the solid.

Mixing: Vortex or sonicate the solution gently until the solid is completely dissolved. Visually

inspect for any particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in

cryovials to avoid repeated freeze-thaw cycles. Store at -20°C for short-term use or -80°C for

long-term storage.

Cell Viability (IC₅₀) Assay Protocol
This protocol outlines a general method for determining the half-maximal inhibitory

concentration (IC₅₀) of XL092 on a cancer cell line of interest using a colorimetric assay (e.g.,

MTT or XTT).

Methodology:

Cell Seeding:

Culture cells to ~80% confluency.

Trypsinize and count the cells.

Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000

cells/well) in 100 µL of complete growth medium.

Incubate the plate overnight at 37°C, 5% CO₂ to allow for cell attachment.

Compound Treatment:

Prepare a serial dilution of XL092 from your DMSO stock solution in culture medium.

Ensure the final DMSO concentration in all wells (including vehicle control) is consistent

and non-toxic to the cells (typically ≤0.5%).

Remove the medium from the wells and add 100 µL of the medium containing the different

concentrations of XL092. Include wells with medium and vehicle (DMSO) only as controls.

Incubate for the desired treatment period (e.g., 72 hours) at 37°C, 5% CO₂.
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Viability Assessment (MTT Assay Example):

Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

Incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the

formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

Normalize the absorbance values to the vehicle control wells to determine the percentage

of cell viability.

Plot the percentage of viability against the logarithm of the XL092 concentration.

Use a non-linear regression model (e.g., four-parameter logistic curve) to calculate the

IC₅₀ value.

Disclaimer
XL092 is for research use only and is not intended for human or veterinary use. The

information provided in these application notes is intended for trained professionals and should

be used in conjunction with established laboratory safety practices. Users are responsible for

their own safety assessments and for complying with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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